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Compound of Interest

Compound Name: 3-Chloro-2-hydroxybenzaldehyde

Cat. No.: B016314

Essential Safety and Handling Guide for 3-Chloro-2-
hydroxybenzaldehyde

This guide provides crucial safety protocols and logistical information for the proper handling
and disposal of 3-Chloro-2-hydroxybenzaldehyde, ensuring the safety of laboratory
personnel. The following procedures are designed for researchers, scientists, and
professionals in drug development.

Chemical Hazard and Safety Summary

3-Chloro-2-hydroxybenzaldehyde is a chemical compound that requires careful handling due
to its potential health hazards. It is known to cause skin and serious eye irritation, and may also
lead to respiratory irritation.[1][2][3] Adherence to proper personal protective equipment (PPE)
and handling procedures is mandatory to minimize exposure risks.

Hazard Classification Description
Skin Irritation Causes skin irritation upon contact.[1]
Eye Irritation Causes serious eye irritation.[1]

May cause respiratory irritation if inhaled.[1][2]

[3]

Respiratory Irritation

Signal Word Warning
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling 3-Chloro-2-hydroxybenzaldehyde.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or
NIOSH standards.[4]

To protect against splashes
and dust particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves.
Butyl rubber or Viton are
recommended for prolonged
contact (>8 hours
breakthrough time).[5] Natural
rubber (latex), nitrile rubber,
neoprene, and PVC are not
recommended.[5] Gloves must
be inspected before use and

disposed of properly after.

To prevent skin contact which

can cause irritation.

Body Protection

Alab coat, overalls, or other
impervious clothing. APVC

apron may also be used.[4]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[4] If ventilation is
inadequate, a NIOSH/MSHA or
European Standard EN 149
approved respirator with a type
N95 (US) dust mask or an
appropriate filter (e.g., type A-
P or ABEK) is necessary.[4]

To prevent inhalation of dust or
vapors which may cause

respiratory irritation.

Operational Plan for Safe Handling
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A systematic approach to handling 3-Chloro-2-hydroxybenzaldehyde is essential to maintain
a safe laboratory environment.

Pre-Operational Checks

 Verify Ventilation: Ensure the chemical fume hood or other ventilated workspace is
functioning correctly.

Inspect PPE: Check all personal protective equipment for any damage or defects. Ensure
gloves are free of holes and safety glasses are clean.

Review Safety Data Sheet (SDS): Have the SDS for 3-Chloro-2-hydroxybenzaldehyde
readily accessible for reference.

Prepare Spill Kit: Ensure a spill kit appropriate for solid chemicals is available and
accessible.

Step-by-Step Handling Procedure

o Personal Protection: Don the appropriate PPE as outlined in the table above.

Dispensing: Carefully weigh and dispense the required amount of 3-Chloro-2-
hydroxybenzaldehyde within a chemical fume hood to avoid generating dust.

Avoid Contact and Inhalation: Do not breathe in dust or vapors.[2][3][4] Avoid all personal
contact with the substance.

During Operation: Keep the container tightly closed when not in use.[2][3][6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water, especially before eating, drinking, or smoking.[4]

Emergency Procedures: Spills and Exposure

o Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes. If skin irritation persists, seek medical attention.[6][7]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[6][7][8]

 Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[2][6][7]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.

o Spill Cleanup: For minor spills, sweep up the solid material, avoiding dust generation, and
place it in a suitable, labeled container for disposal.[6][9] For major spills, evacuate the area
and follow emergency procedures.

Disposal Plan

Proper disposal of 3-Chloro-2-hydroxybenzaldehyde and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Categorization

e Unused Product: Dispose of as hazardous chemical waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and paper towels, should be considered contaminated and
disposed of as hazardous waste.

Disposal Procedure

o Containerization: Place all waste in a clearly labeled, sealed, and appropriate waste
container.

e Labeling: The waste container must be labeled with the chemical name and associated
hazards.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.
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» Final Disposal: Arrange for the disposal of the hazardous waste through a licensed
professional waste disposal service, in accordance with all local, state, and federal
regulations.[10] Do not empty into drains.[6]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 3-Chloro-2-
hydroxybenzaldehyde, from initial preparation to final disposal.
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Caption: Workflow for handling 3-Chloro-2-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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